Cas no 2229473-54-3 ({5-(bromomethyl)-2-methoxyphenylmethyl}dimethylamine)

• Product Name: {5-(bromomethyl)-2-methoxyphenylmethyl}dimethylamine
• CAS No: 2229473-54-3
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 6255733
• PubChem ID: 165899608
• Update Time: 2025-08-04

{5-(bromomethyl)-2-methoxyphenylmethyl}dimethylamine Chemical and Physical Properties

Names and Identifiers

• {5-(bromomethyl)-2-methoxyphenylmethyl}dimethylamine
• 2229473-54-3
• {[5-(bromomethyl)-2-methoxyphenyl]methyl}dimethylamine
• EN300-1936173

• Inchi： 1S/C11H16BrNO/c1-13(2)8-10-6-9(7-12)4-5-11(10)14-3/h4-6H,7-8H2,1-3H3
• InChI Key： HBVSXWIAMWBAAJ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C=1)CN(C)C)OC

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.5Ų

Additional information on {5-(bromomethyl)-2-methoxyphenylmethyl}dimethylamine

Introduction to {5-(bromomethyl)-2-methoxyphenylmethyl}dimethylamine (CAS No. 2229473-54-3)

{5-(bromomethyl)-2-methoxyphenylmethyl}dimethylamine (CAS No. 2229473-54-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural and functional properties, serves as a crucial intermediate in the development of various bioactive molecules. Its molecular structure incorporates both bromomethyl and methoxy functional groups, which are highly versatile in facilitating further chemical modifications and transformations.

The significance of this compound lies in its potential applications across multiple domains, particularly in medicinal chemistry and drug discovery. The presence of the bromomethyl group makes it an attractive building block for constructing more complex molecules, while the methoxy group provides additional reactivity and stability. These features are particularly valuable in the synthesis of pharmaceutical agents that require precise structural modifications to enhance their biological activity and pharmacokinetic properties.

Recent advancements in synthetic methodologies have highlighted the utility of {5-(bromomethyl)-2-methoxyphenylmethyl}dimethylamine in the preparation of novel therapeutic agents. For instance, researchers have leveraged its reactivity to develop new derivatives with enhanced binding affinity to target receptors. This has opened up new avenues for treating a wide range of diseases, including neurological disorders and inflammatory conditions. The compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura coupling, further extends its applicability in constructing biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs).

In addition to its role in drug development, {5-(bromomethyl)-2-methoxyphenylmethyl}dimethylamine has been explored in the synthesis of advanced materials and agrochemicals. Its structural motifs are particularly useful in designing molecules with specific electronic and optical properties, making it a valuable asset in materials science research. The compound's versatility has also been demonstrated in the development of novel pesticides and herbicides, where its chemical reactivity allows for the creation of compounds with improved efficacy and environmental safety.

The synthesis of {5-(bromomethyl)-2-methoxyphenylmethyl}dimethylamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic strategies not only highlight the compound's synthetic utility but also underscore the importance of innovative methodologies in modern chemical research.

From a biological perspective, the compound has shown promise in preclinical studies as a precursor for bioactive molecules. Its structural features have been engineered to interact with specific biological targets, leading to the development of potential therapeutic candidates. The bromomethyl group, for example, can be readily converted into other functional groups such as alcohols or amines, which are essential for drug design. This adaptability makes {5-(bromomethyl)-2-methoxyphenylmethyl}dimethylamine a cornerstone in medicinal chemistry innovation.

The ongoing research into this compound underscores its importance as a key intermediate in synthetic chemistry. As new methodologies emerge, the applications of {5-(bromomethyl)-2-methoxyphenylmethyl}dimethylamine are expected to expand further, driving innovation across multiple scientific disciplines. The compound's unique properties continue to inspire new approaches in drug discovery and material science, solidifying its role as a vital component in modern chemical research.